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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B108872

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of triethanolamine
borate in organic solvents. Triethanolamine borate, a compound formed from the reaction of
triethanolamine and boric acid, is utilized in various industrial applications, including as a
corrosion inhibitor, a pH adjuster, and in the synthesis of other organoboron compounds.[1][2]
Its solubility characteristics are crucial for its application in formulations, particularly in the
pharmaceutical and materials science fields where it can act as a stabilizer and improve the
bioavailability of active ingredients.[1]

Quantitative and Qualitative Solubility Data

While triethanolamine borate is generally described as being soluble in water and various
organic solvents, specific quantitative data is sparse in publicly available literature.[3][4] A
patent for a related compound, triethanolaminetriborate, notes its high solubility in water and
good solubility in polar organic solvents.[5] The available qualitative solubility information is
summarized in the table below. The lack of specific quantitative values highlights a significant
data gap in the existing scientific literature.
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Quantitative

Chemical Qualitative Solubility (
Solvent Class Solvent Name o
Formula Solubility g/100g solvent
at 25°C)
Data Not
Alcohols Alcohol - Soluble[6] ]
Available
Slightly Data Not
Ketones Acetone CHsCOCHs )
Soluble[4] Available
Aromatic Slightly Data Not
Benzene CeHs ]
Hydrocarbons Soluble[4] Available
Data Not
Polar Solvents - - Well Soluble[5] ]
Available

Experimental Protocol: Determination of

Triethanolamine Borate Solubility using the Shake-

Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the

equilibrium solubility of a compound in a given solvent.[7] This protocol outlines the steps for

determining the solubility of triethanolamine borate in an organic solvent.

2.1. Materials

o Triethanolamine borate (solid, high purity)

o Selected organic solvent (analytical grade)

e Glass vials with screw caps

o Orbital shaker with temperature control

» Analytical balance

o Centrifuge
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» Syringes and syringe filters (solvent-compatible, e.g., PTFE)

¢ Volumetric flasks and pipettes

e Analytical instrument for quantification (e.g., GC-MS, HPLC)

2.2. Procedure

o Preparation of Saturated Solution:

o Add an excess amount of solid triethanolamine borate to a glass vial. The presence of
undissolved solid is crucial to ensure saturation.

o Add a known volume of the organic solvent to the vial.

o Securely cap the vial to prevent solvent evaporation.

o Equilibration:

o Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C).

o Shake the vials at a constant speed for a predetermined period (e.g., 24-48 hours) to allow
the system to reach equilibrium. It is advisable to perform preliminary experiments to
determine the time required to reach equilibrium.

e Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed for a sufficient time to allow the
excess solid to settle.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the collected supernatant through a syringe filter into a clean vial to
remove any undissolved microparticles.

e Quantification:
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o Accurately dilute the filtered saturated solution with the same organic solvent to a
concentration that falls within the calibrated range of the analytical instrument.

o Analyze the diluted sample using a validated analytical method, such as Gas
Chromatography-Mass Spectrometry (GC-MS) after derivatization, to determine the
concentration of triethanolamine borate.[3][8]

o Prepare a calibration curve using standard solutions of triethanolamine borate of known
concentrations.

e Calculation of Solubility:

o Calculate the concentration of triethanolamine borate in the original saturated solution by
accounting for the dilution factor.

o Express the solubility in appropriate units, such as grams per 100 grams of solvent (
g/100g ) or moles per liter (mol/L).

Visualizations

3.1. Synthesis of Triethanolamine Borate

The synthesis of triethanolamine borate typically involves the reaction of triethanolamine with
boric acid. The following diagram illustrates this chemical transformation.

[ Triethanolamine j + Boric Acid

N(CH2CH20H)s
l Triethanolamine Borate - 3H20 Water
CesH12BNO3 H20

Boric Acid
H3BOs3

Click to download full resolution via product page

Synthesis of Triethanolamine Borate

3.2. Experimental Workflow for Solubility Determination
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The logical flow of the shake-flask method for determining the solubility of triethanolamine

borate is depicted in the following workflow diagram.
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Solubility Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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